Cas no 1807064-48-7 (2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine
• CAS No: 1807064-48-7
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4885980
• Update Time: 2025-06-09

2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine

• Inchi： 1S/C7H5BrF2INO/c8-2-4-6(7(9)10)3(11)1-5(13)12-4/h1,7H,2H2,(H,12,13)
• InChI Key： KGQDUVLFUVDFTD-UHFFFAOYSA-N
• SMILES： IC1=CC(NC(CBr)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine

2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine: An Overview of a Promising Compound (CAS No. 1807064-48-7)

2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine (CAS No. 1807064-48-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its bromomethyl, difluoromethyl, hydroxy, and iodo substituents on a pyridine ring, offers a rich platform for exploring new avenues in drug discovery and development.

The molecular structure of 2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine is particularly intriguing due to the presence of multiple functional groups that can participate in various biological interactions. The bromomethyl group, for instance, can serve as a reactive handle for further chemical modifications, while the difluoromethyl group imparts unique electronic and steric properties to the molecule. The hydroxy group provides a potential site for hydrogen bonding and polarity, and the iodo substituent adds significant mass and electronic density, which can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine in various therapeutic areas. One notable application is in the field of cancer research. The compound has shown promising antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies suggest that the compound may target specific signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway. This makes it a valuable candidate for further investigation as a potential anticancer agent.

In addition to its antiproliferative properties, 2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine has also been explored for its potential as an antimicrobial agent. Preliminary studies have demonstrated that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The presence of the bromomethyl and difluoromethyl groups may contribute to its antimicrobial efficacy by disrupting bacterial cell membranes or interfering with essential metabolic pathways.

The pharmacokinetic profile of 2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine is another area of active research. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows it to readily cross biological membranes, while its polar hydroxy group enhances solubility and bioavailability. These properties make it an attractive candidate for oral administration in therapeutic applications.

To further understand the biological activities of 2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine, researchers have employed a range of in vitro and in vivo models. In vitro assays have been used to evaluate its cytotoxicity against various cell lines and to identify potential targets within cellular pathways. In vivo studies using animal models have provided insights into its efficacy and safety profile. These studies have consistently shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity.

The synthetic route to 2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the pyridine ring followed by sequential introduction of the bromomethyl, difluoromethyl, hydroxy, and iodo substituents. The use of modern synthetic techniques and catalysts has enabled efficient production of this compound on both laboratory and industrial scales.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-4-iodopyridine (CAS No. 1807064-48-7) represents a promising lead compound with diverse potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further development as an anticancer or antimicrobial agent. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.